Cas no 1021324-67-3 (4-benzo[b]thien-4-yl-N-2-propyn-1-yl-1-Piperazinebutanamine)

• Product Name: 4-benzo[b]thien-4-yl-N-2-propyn-1-yl-1-Piperazinebutanamine
• CAS No: 1021324-67-3
• MF: C₁₉H₂₅N₃S
• MW: 327.486902952194
• CID: 2106969
• Update Time: 2023-11-19

4-benzo[b]thien-4-yl-N-2-propyn-1-yl-1-Piperazinebutanamine Chemical and Physical Properties

Names and Identifiers

• 4-benzo[b]thien-4-yl-N-2-propyn-1-yl-1-Piperazinebutanamine
• CID 129605731
• 1-Piperazinebutanamine, 4-benzo[b]thien-4-yl-N-2-propyn-1-yl-

• Inchi： 1S/C19H25N3S/c1-2-9-20-10-3-4-11-21-12-14-22(15-13-21)18-6-5-7-19-17(18)8-16-23-19/h1,5-8,16,20H,3-4,9-15H2
• InChI Key： YOCSITKLSIDAHT-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC=C2N1CCN(CCCCNCC#C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 397
• Topological Polar Surface Area: 46.8

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 496.0±45.0 °C(Predicted)
• pka: 7.94±0.10(Predicted)